3-{[(benzoylamino)carbonothioyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-(benzoylcarbamothioylamino)-4-methylbenzoic acid
• InChI: InChI=1S/C16H14N2O3S/c1-10-7-8-12(15(20)21)9-13(10)17-16(22)18-14(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,20,21)(H2,17,18,19,22)
• InChI Key: IWGWQSADCYHSHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

3-{[(benzoylamino)carbonothioyl]amino}-4-methylbenzoic acid, commonly known as BMBS, is a chemical compound used in scientific research. It is a thiol-reactive compound that can be used to label and crosslink proteins, peptides, and other biomolecules. BMBS has been used in a variety of research applications, including studying protein-protein interactions, protein folding, and enzyme kinetics.

Mechanism of Action

BMBS is a thiol-reactive compound, meaning that it reacts specifically with thiol groups (-SH) on cysteine residues in proteins and other biomolecules. The reaction forms a covalent bond between the BMBS molecule and the thiol group, which can then be used to label or crosslink the biomolecule.
Biochemical and Physiological Effects
BMBS has been shown to have a variety of biochemical and physiological effects, depending on the specific biomolecule it is reacting with. For example, BMBS can be used to stabilize the structure of proteins by crosslinking adjacent cysteine residues. It can also be used to study enzyme kinetics by labeling specific cysteine residues involved in catalysis.

Advantages and Limitations for Lab Experiments

One advantage of using BMBS in lab experiments is its specificity for thiol groups on cysteine residues. This allows researchers to selectively label or crosslink specific biomolecules, without affecting other parts of the molecule. However, one limitation of using BMBS is that it can react with other nucleophiles, such as histidine residues, if they are in close proximity to the thiol group being targeted.

Future Directions

There are many potential future directions for research involving BMBS. One area of interest is using BMBS to study protein-protein interactions in vivo, by developing methods for delivering the compound to specific cells or tissues. Another potential direction is using BMBS to study the effects of oxidative stress on protein structure and function, by labeling cysteine residues that are susceptible to oxidation. Additionally, BMBS could be used in the development of new therapeutics, by targeting specific cysteine residues involved in disease pathways.

Synthesis Methods

BMBS can be synthesized using a variety of methods, including the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride, followed by reaction with thiourea to form the desired product. Other methods include the reaction of 4-methylbenzoic acid with carbon disulfide to form 4-methylbenzoyl isothiocyanate, which can then react with aniline to form BMBS.

Scientific Research Applications

BMBS has been used in a variety of scientific research applications, including studying protein-protein interactions, protein folding, and enzyme kinetics. It can be used to label and crosslink proteins, peptides, and other biomolecules, allowing researchers to study their structure and function.